Cas no 32811-83-9 (Bicyclo[2.1.0]pentane-1-carboxylic acid)

• Product Name: Bicyclo[2.1.0]pentane-1-carboxylic acid
• CAS No: 32811-83-9
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 1453422
• PubChem ID: 23423434
• Update Time: 2025-06-14

Bicyclo[2.1.0]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.0]pentane-1-carboxylic acid
• AKOS006386403
• 32811-83-9
• EN300-366607
• SCHEMBL9422737
• Bicyclo[2.1.0]pentane-1-carboxylicacid

• Inchi： 1S/C6H8O2/c7-5(8)6-2-1-4(6)3-6/h4H,1-3H2,(H,7,8)
• InChI Key： URZGHXFWPDANHP-UHFFFAOYSA-N
• SMILES： OC(C12CCC1C2)=O

Computed Properties

• Exact Mass: 112.052429494g/mol
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on Bicyclo[2.1.0]pentane-1-carboxylic acid

Exploring Bicyclo[2.1.0]pentane-1-carboxylic acid (CAS No. 32811-83-9): Properties, Applications, and Innovations

Bicyclo[2.1.0]pentane-1-carboxylic acid (CAS No. 32811-83-9) is a unique bicyclic organic compound that has garnered significant attention in recent years due to its intriguing structural features and potential applications in pharmaceuticals, materials science, and chemical synthesis. The compound's bicyclo[2.1.0]pentane core, characterized by its strained ring system, offers exceptional reactivity and versatility, making it a valuable building block for researchers and industries alike.

One of the most frequently searched questions about this compound revolves around its synthesis methods and stability. The carboxylic acid functional group attached to the bicyclic framework allows for further derivatization, enabling the creation of novel derivatives with tailored properties. Recent studies have highlighted its role in the development of bioactive molecules, particularly in drug discovery, where its rigid structure can enhance binding affinity and metabolic stability.

In the context of sustainable chemistry, Bicyclo[2.1.0]pentane-1-carboxylic acid has emerged as a candidate for green synthesis routes. Researchers are exploring catalyst-free reactions and microwave-assisted synthesis to minimize environmental impact while maintaining high yields. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial forums.

The compound's physical and chemical properties are also of great interest. Its melting point, solubility, and reactivity under various conditions are critical for practical applications. For instance, its solubility in polar solvents like water and ethanol makes it suitable for use in aqueous-phase reactions, a feature highly sought after in biocompatible materials design.

Another hot topic tied to Bicyclo[2.1.0]pentane-1-carboxylic acid is its potential in advanced materials. Its strained ring system can impart unique mechanical and electronic properties to polymers and coatings, making it a subject of interest in nanotechnology and electronics. Searches for high-performance materials often lead to discussions about such innovative compounds.

From a pharmaceutical perspective, the compound's bioisostere potential is a key focus. It can serve as a rigid scaffold to replace traditional aromatic rings, improving drug-like properties such as lipophilicity and metabolic resistance. This application is particularly relevant in the design of CNS-targeting drugs, a trending area in medicinal chemistry.

In summary, Bicyclo[2.1.0]pentane-1-carboxylic acid (CAS No. 32811-83-9) is a multifaceted compound with broad applicability across scientific disciplines. Its combination of structural novelty, reactivity, and functional versatility positions it as a promising candidate for future innovations in chemistry and beyond. As research continues, this compound is likely to remain a focal point for both academic inquiry and industrial development.